Cas no 17408-60-5 (4-(3-decyl)phenol)

• Product Name: 4-(3-decyl)phenol
• CAS No: 17408-60-5
• MF: C₁₆H₂₆O
• MW: 234.377045154572
• CID: 865663
• PubChem ID: 140225
• Update Time: 2025-04-19

4-(3-decyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-decyl)phenol
• 4-decan-3-ylphenol

• Inchi： 1S/C16H26O/c1-3-5-6-7-8-9-14(4-2)15-10-12-16(17)13-11-15/h10-14,17H,3-9H2,1-2H3
• InChI Key： GUBSKPOSWSMECJ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(CC)CCCCCCC

Computed Properties

• Exact Mass: 234.19848
• Monoisotopic Mass: 234.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.924
• Boiling Point: 333.2°C at 760 mmHg
• Flash Point: 172.7°C
• Refractive Index: 1.501
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes